[2-Amino-2-(3-methoxy-phenyl)-ethyl]-carbamic acid tert-butyl ester hydrochloride

Specification

• CAS No.: 1187929-26-5
• Molecular Formula: C14H23ClN2O3
• Molecular Weight: 302.8 g/mol
• IUPAC Name: tert-butyl N-[2-amino-2-(3-methoxyphenyl)ethyl]carbamate;hydrochloride
• Standard InChI: InChI=1S/C14H22N2O3.ClH/c1-14(2,3)19-13(17)16-9-12(15)10-6-5-7-11(8-10)18-4;/h5-8,12H,9,15H2,1-4H3,(H,16,17);1H
• Standard InChI Key: QSHPQWQTTWDLTM-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)NCC(C1=CC(=CC=C1)OC)N.Cl
• Canonical SMILES: CC(C)(C)OC(=O)NCC(C1=CC(=CC=C1)OC)N.Cl

Introduction

[2-Amino-2-(3-methoxy-phenyl)-ethyl]-carbamic acid tert-butyl ester hydrochloride is a chemical compound with the molecular formula C14H23ClN2O3 and a molecular weight of 302.80 g/mol. It is identified by the CAS number 1187929-26-5 and the MDL number MFCD12913692. This compound is a solid at room temperature and is typically stored in a refrigerator at temperatures between 2-7°C.

Synthesis and Applications

While specific synthesis details for [2-Amino-2-(3-methoxy-phenyl)-ethyl]-carbamic acid tert-butyl ester hydrochloride are not widely documented, compounds of similar structure often involve reactions that protect amino groups using tert-butyl carbamate (BOC) protection. This protection is commonly used in organic synthesis to prevent unwanted reactions at the amino group during the synthesis process.

In general, carbamic acid tert-butyl esters are versatile intermediates in organic synthesis, often used in the preparation of pharmaceuticals and other biologically active compounds. They serve as protected forms of amines, which can be deprotected under acidic conditions to reveal the free amine.

Safety and Handling

Given its hazardous classification, [2-Amino-2-(3-methoxy-phenyl)-ethyl]-carbamic acid tert-butyl ester hydrochloride requires careful handling. It should be stored in a well-ventilated area, away from incompatible substances, and handled with appropriate personal protective equipment (PPE) such as gloves and safety glasses.